Cas no 10486-47-2 (Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1))
10486-47-2 structure
Product Name:Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
CAS No:10486-47-2
MF:C9H14ClNO
MW:187.666561603546
CID:166166
PubChem ID:82665
Update Time:2025-04-19
Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
- 4-amino-2,3,6-trimethylphenol hydrochloride
- 4-amino-2,3,6-trimethylphenol hydrochloride (1:1)
- AC1L33V5
- AC1Q3F5Z
- AR-1L0333
- EINECS 234-007-7
- Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride
- Phenol, 4-amino-2,3,6-trimethyl-, hydrochloride (1:1)
- NS00054414
- 10486-47-2
- DTXSID2065094
- SCHEMBL8043442
- UHG5D2FX2P
- 4-amino-2,3,6-trimethylphenol;hydrochloride
- UNII-UHG5D2FX2P
-
- Inchi: 1S/C9H13NO.ClH/c1-5-4-8(10)6(2)7(3)9(5)11;/h4,11H,10H2,1-3H3;1H
- InChI Key: BQWKRBMMHCSQOJ-UHFFFAOYSA-N
- SMILES: Cl.OC1=C(C)C=C(C(C)=C1C)N
Computed Properties
- Exact Mass: 187.07652
- Monoisotopic Mass: 187.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
Phenol,4-amino-2,3,6-trimethyl-, hydrochloride (1:1) Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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